Cas no 928166-90-9 (2-(3-Hydroxymethylphenyl)isonicotinic acid)

• Product Name: 2-(3-Hydroxymethylphenyl)isonicotinic acid
• CAS No: 928166-90-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 998988
• PubChem ID: 53222741
• Update Time: 2025-04-20

2-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxymethylphenyl)isonicotinic acid
• 2-(2,6-DIMETHYLHEPTYL)-3-HYDROXYCYCLOPENT-2-ENONE
• 2-(3-Hydroxymethylphenyl)nicotinic acid
• 2-(3-Hydroxymethylphenyl)nicotinic acid methyl ester
• 3-(5-(Aminomethyl)pyridin-2-yl)benzyl alcohol
• 3-(5-(Hydroxymethyl)pyridin-2-yl)benzyl alcohol
• 6-(3-Hydroxymethylphenyl)pyridine-2-carboxylic acid
• 6-[3-(hydroxymethyl)phenyl]-3-pyridinecarboxylic acid
• 928166-90-9
• 6-(3-HYDROXYMETHYLPHENYL)NICOTINIC ACID
• SCHEMBL5593121
• MFCD17677623
• 6-[3-(hydroxymethyl)phenyl]pyridine-3-carboxylic acid
• 6-(3-Hydroxymethylphenyl)nicotinic acid, 95%
• 6-(3-(Hydroxymethyl)phenyl)nicotinic acid

• Inchi： 1S/C13H11NO3/c15-8-9-2-1-3-10(6-9)12-5-4-11(7-14-12)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key： UFVLGJADAHYCIF-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 70.42000
• LogP: 1.93910